4-Bromo-2-(2,2-difluoroethoxy)benzylamine hydrochloride
Overview
Description
4-Bromo-2-(2,2-difluoroethoxy)benzylamine hydrochloride (4-Br-2-DFAEBA-HCl) is a novel compound that has recently been studied for its potential applications in scientific research. 4-Br-2-DFAEBA-HCl is a member of the bromoalkyl amine family of compounds and has been found to possess unique properties that make it a promising candidate for further research and development.
Scientific Research Applications
Metabolic Pathways and Toxicological Analysis
Studies have utilized compounds structurally related to 4-Bromo-2-(2,2-difluoroethoxy)benzylamine hydrochloride to explore their metabolic pathways and potential toxic effects. For instance, 4-Bromo-2,5-dimethoxyphenethylamine (2C-B) has been examined to identify its metabolites formed during incubation with hepatocytes from various species. This research provides insights into the compound's main metabolic pathways, such as oxidative deamination and demethylation, and reveals interspecies differences in metabolism and susceptibility of hepatocytes to toxic effects (Carmo et al., 2005). Additionally, the in vivo metabolism of 2C-B in rats has been studied, uncovering multiple metabolic pathways and identifying various metabolites in urine samples (Kanamori et al., 2002).
Chemical Synthesis and Derivatives
Research has been conducted on the synthesis and properties of compounds related to 4-Bromo-2-(2,2-difluoroethoxy)benzylamine hydrochloride. For example, the study of the synthesis of a peptidyl 2,2-difluoro-3-aminopropionate has provided insights into potential applications in proteinase inhibition (Angelastro et al., 1992). Research on the kinetics of acid and base hydrolysis of bromo (benzylamine) bis-(ethylene diamine)cobalt(III) complexes offers valuable information about the reactivity and stability of such complexes (Nanda & Nanda, 1969).
properties
IUPAC Name |
[4-bromo-2-(2,2-difluoroethoxy)phenyl]methanamine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrF2NO.ClH/c10-7-2-1-6(4-13)8(3-7)14-5-9(11)12;/h1-3,9H,4-5,13H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYEXFRFTKHSVIV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)OCC(F)F)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrClF2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.54 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-(2,2-difluoroethoxy)benzylamine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.